N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[3-(2-methylimidazol-1-yl)-6-oxopyridazin-1-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H15N5O2S/c1-11-16-6-8-19(11)13-4-5-14(21)20(18-13)9-7-17-15(22)12-3-2-10-23-12/h2-6,8,10H,7,9H2,1H3,(H,17,22)
• InChI Key: RLHXAMPUVNBCPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CS3
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H15N5O2S and its molecular weight is 329.38. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Modification Strategies to Reduce Metabolism

Research into imidazo[1,2-a]pyrimidine derivatives, which are structurally related to the query compound, has shown strategies for reducing metabolism mediated by aldehyde oxidase (AO). These modifications are crucial in drug development, especially for enhancing bioavailability and stability of potential therapeutic agents (Linton et al., 2011).

Synthesis of VEGFR Inhibitors

Another study detailed the scalable synthesis of VEGFR inhibitors, emphasizing the importance of modifying the synthesis process for key components to enhance scalability for pharmaceutical manufacturing. This highlights the compound's role in developing treatments for conditions like cancer through inhibition of vascular endothelial growth factor receptors (Scott et al., 2006).

Antimicrobial Applications

Compounds with a similar structural backbone have been evaluated for their antimicrobial efficacy. This suggests potential research avenues for the query compound in developing new antimicrobial agents, which is critical in addressing antibiotic resistance (Desai et al., 2011).

Antitumor Potential

Research into imidazotetrazines, compounds related to the query, has demonstrated antitumor activity. This suggests the possibility of exploring similar compounds for cancer therapy, focusing on their mechanism of action and therapeutic potential (Stevens et al., 1984).

Corrosion Inhibition

Studies have explored imidazoline derivatives for their corrosion inhibition properties, suggesting potential industrial applications in protecting metals against corrosion. This emphasizes the compound's utility beyond biomedical applications and highlights its versatility (Cruz et al., 2004).